4,5'-Dimethyl-1H,1'H-[2,3'-bipyrrole]-5-carboxylic acid

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 3-methyl-5-(5-methyl-1H-pyrrol-3-yl)-1H-pyrrole-2-carboxylic acid
• InChI: InChI=1S/C11H12N2O2/c1-6-3-9(13-10(6)11(14)15)8-4-7(2)12-5-8/h3-5,12-13H,1-2H3,(H,14,15)
• InChI Key: IOERBNOIJKPQAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN1)C2=CC(=C(N2)C(=O)O)C

Description

4,5'-Dimethyl-1H,1'H-[2,3'-bipyrrole]-5-carboxylic acid is a bipyrrole derivative featuring two pyrrole rings connected at the 2- and 3'-positions, with methyl substituents at the 4- and 5'-positions and a carboxylic acid group at the 5-position. This structural arrangement confers unique electronic properties due to extended π-conjugation and hydrogen-bonding capabilities from the carboxylic acid moiety.

Biological Activity

4,5'-Dimethyl-1H,1'H-[2,3'-bipyrrole]-5-carboxylic acid (CAS No. 2090087-66-2) is a heterocyclic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide an in-depth exploration of the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{11}$H$_{12}$N$_2$O$_2$
• Molecular Weight : 204.23 g/mol
• CAS Number : 2090087-66-2
• InChI Key : Not available

Structural Characteristics

The compound features a bipyrrole structure, which is known for its stability and ability to participate in various biochemical interactions. The presence of carboxylic acid groups enhances its solubility and potential reactivity with biological targets.

Antimicrobial Activity

Recent studies have indicated that bipyrrole derivatives exhibit significant antimicrobial properties. For instance, compounds similar to 4,5'-Dimethyl-1H,1'H-[2,3'-bipyrrole]-5-carboxylic acid have shown effectiveness against both Gram-positive and Gram-negative bacteria.

Compound	Activity	MIC (µg/mL)	Reference
4,5'-Dimethyl-1H,1'H-[2,3'-bipyrrole]-5-carboxylic acid	Antibacterial	TBD
Benzotriazole derivatives	Antibacterial	12.5–25

Anticancer Potential

The cytotoxic effects of 4,5'-Dimethyl-1H,1'H-[2,3'-bipyrrole]-5-carboxylic acid have been evaluated against various cancer cell lines. Preliminary findings suggest that it may inhibit cell proliferation and induce apoptosis in cancer cells.

Case Study: Cytotoxicity Against Tumor Cell Lines

A study assessing the cytotoxicity of bipyrrole derivatives showed that certain structural modifications could enhance their anticancer activity:

• Cell Lines Tested : COLO201 (human colorectal adenocarcinoma), MDA-MB-231 (breast cancer)
• Results :
  • Significant cell death was observed at concentrations around 30 µM.
  • The compound induced cell cycle arrest in the G0/G1 phase for MDA-MB-231 cells.

Cell Line	Concentration (µM)	% Cell Viability	Mechanism
COLO201	30	~50%	Apoptosis
MDA-MB-231	30	~40%	G0/G1 Arrest

The precise mechanism by which 4,5'-Dimethyl-1H,1'H-[2,3'-bipyrrole]-5-carboxylic acid exerts its biological effects is still under investigation. However, it is hypothesized that the compound interacts with cellular targets involved in metabolic pathways and cell signaling.

Comparison with Similar Compounds

Key Differences :

• Conjugation : Bipyrroles exhibit enhanced electronic delocalization, impacting UV-Vis absorption and redox behavior.
• Substituent Effects: Methyl groups in the target compound improve solubility in nonpolar solvents compared to halogenated or aryl-substituted analogs .

Bipyrazole-Carboxylic Acids

Notable bipyrazole analogs include:

• 1',3',5'-Trimethyl-1'H,2H-3,4'-bipyrazole-5-carboxylic acid : Pyrazole rings are more aromatic than pyrroles, leading to higher thermal stability but reduced reactivity in electrophilic substitution .
• 1'-sec-butyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid : The bulky sec-butyl group may hinder crystallinity but improve lipid solubility, enhancing membrane permeability in biological systems .

Key Differences :

• Hydrogen Bonding : Pyrroles (N-H) vs. pyrazoles (two N-H groups) alter hydrogen-bonding networks, affecting supramolecular assembly.
• Bioactivity : Bipyrazoles are more commonly studied for antimicrobial activity, whereas bipyrroles may excel in optoelectronic applications due to conjugation .

Pyrrole-Carboxylic Acid Derivatives

• 3-Methyl-5-(5-methyl-1H-imidazol-2-yl)-1H-pyrrole-2-carboxylic acid (CAS 2092757-53-2): The imidazole substituent introduces basicity (pKa ~7), contrasting with the purely acidic carboxylic group in the target compound .
• 5,5'-Diformyl-2,2'-bipyrrole : The formyl groups increase electrophilicity, enabling nucleophilic additions absent in the methyl/carboxylic acid-functionalized target .

Key Differences :

• Acidity : Carboxylic acid derivatives (target compound) have lower pKa (~4-5) compared to ester or amide analogs.
• Synthetic Complexity : Decarboxylation steps (as in ) are critical for carboxylic acid formation but may introduce side reactions under harsh conditions .

Data Tables

Table 1: Structural Comparison of Selected Compounds

Compound Name	Core Structure	Substituents	Key Feature
Target Compound	Bipyrrole	4-Me, 5'-Me, 5-COOH	Extended conjugation
5-Phenyl-1H-pyrrole-2-carboxylic acid	Monopyrrole	5-Ph, 2-COOH	Aromatic stacking
1',3',5'-Trimethyl-bipyrazole-5-carboxylic acid	Bipyrazole	1',3',5'-Me, 5-COOH	High thermal stability

Table 2: Inferred Physical/Chemical Properties

Compound	Melting Point (°C)	Solubility (mg/mL)	LogP
Target Compound	~200-220*	10-20 (DMSO)	1.8
5-(4-Chlorophenyl)-3-methylpyrrole-2-COOH	~180-190	5-10 (DMSO)	2.5
1'-sec-butyl-bipyrazole-5-COOH	~160-170	50-100 (EtOH)	3.2

*Estimated based on bipyrrole analogs .